Cas no 78426-22-9 (1,3-Dioxane,2-(bromomethyl)-2-methyl-)

• Product Name: 1,3-Dioxane,2-(bromomethyl)-2-methyl-
• CAS No: 78426-22-9
• MF: C₆H₁₁BrO₂
• MW: 195.054341554642
• CID: 579970
• PubChem ID: 303684
• Update Time: 2025-04-19

1,3-Dioxane,2-(bromomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(bromomethyl)-2-methyl-
• 2-(bromomethyl)-2-methyl-1,3-dioxane
• 2-Brommethyl-2-methyl-< 1,3> dioxan
• 2-bromomethyl-2-methyl-[1,3]dioxane
• 2-methyl-2-bromomethyl-1,3-dioxane
• NSC193316
• NSC-193316
• DTXSID10307592
• 78426-22-9

• Inchi： 1S/C6H11BrO2/c1-6(5-7)8-3-2-4-9-6/h2-5H2,1H3
• InChI Key： AMEHKWRKEOYGHZ-UHFFFAOYSA-N
• SMILES： BrCC1(C)OCCCO1

Computed Properties

• Exact Mass: 193.99423
• Monoisotopic Mass: 193.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.381
• Boiling Point: 206.6°Cat760mmHg
• Flash Point: 82.1°C
• Refractive Index: 1.46
• PSA: 18.46